N-(2-morpholino-2-(thiophen-2-yl)ethyl)-2-(p-tolyloxy)acetamide

• IUPAC Name: 2-(4-methylphenoxy)-N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)acetamide
• InChI: InChI=1S/C19H24N2O3S/c1-15-4-6-16(7-5-15)24-14-19(22)20-13-17(18-3-2-12-25-18)21-8-10-23-11-9-21/h2-7,12,17H,8-11,13-14H2,1H3,(H,20,22)
• InChI Key: MAZQIUWYYAMOFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(=O)NCC(C2=CC=CS2)N3CCOCC3
• Molecular Formula: C19H24N2O3S
• Molecular Weight: 360.5 g/mol

Description

N-(2-morpholino-2-(thiophen-2-yl)ethyl)-2-(p-tolyloxy)acetamide, also known as MTEP, is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). It has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Scientific Research Applications

Antifungal and Antibacterial Activities

N-(2-morpholino-2-(thiophen-2-yl)ethyl)-2-(p-tolyloxy)acetamide derivatives exhibit promising applications in the field of antifungal and antibacterial research. A study highlights the fungicidal properties of related 2-(2-oxo-morpholin-3-yl)-acetamide derivatives against Candida and Aspergillus species. Optimization of such derivatives led to compounds with significant antifungal activity in vitro against a broad range of fungi, including molds and dermatophytes, and demonstrated in vivo efficacy in reducing fungal load in a murine model of systemic Candida albicans infection (Bardiot et al., 2015).

Chemical Synthesis and Catalysis

The compound and its analogs play a crucial role in chemical synthesis and catalysis. For instance, chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide was achieved using immobilized lipase, highlighting its potential as an intermediate in the natural synthesis of antimalarial drugs (Magadum & Yadav, 2018).

Coordination Chemistry and Antioxidant Activity

Coordination complexes derived from pyrazole-acetamide derivatives, including structures analogous to N-(2-morpholino-2-(thiophen-2-yl)ethyl)-2-(p-tolyloxy)acetamide, have been synthesized and characterized. These complexes exhibit significant antioxidant activity, as evidenced by in vitro assays like DPPH, ABTS, and FRAP, indicating their potential in oxidative stress-related applications (Chkirate et al., 2019).

Drug Formulation and Molecular Interactions

Research into drug formulation and molecular interactions has benefited from derivatives of N-(2-morpholino-2-(thiophen-2-yl)ethyl)-2-(p-tolyloxy)acetamide. A study on paracetamol–morpholine adducts demonstrated the importance of hydrogen bonding via morpholine molecules, influencing the solubility and stability of pharmaceutical compounds (Oswald et al., 2002).

Anticancer Research

In the realm of anticancer research, compounds structurally related to N-(2-morpholino-2-(thiophen-2-yl)ethyl)-2-(p-tolyloxy)acetamide have shown promise. One study synthesized analogues with dual DNA-PK/PI3-K inhibitory activity, crucial for cancer treatment strategies. These compounds exhibited high potency against DNA-PK and potentiated the cytotoxicity of ionizing radiation in vitro, showcasing their potential in enhancing cancer radiotherapy efficacy (Cano et al., 2013).